Cas no 1251568-68-9 (N-(3-chlorophenyl)-2-[2-oxo-3-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide)

• Product Name: N-(3-chlorophenyl)-2-[2-oxo-3-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide
• CAS No: 1251568-68-9
• MF: C₁₈H₂₀ClN₃O₄S
• MW: 409.887102127075
• CID: 5871509
• PubChem ID: 49666343
• Update Time: 2025-08-04

N-(3-chlorophenyl)-2-[2-oxo-3-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-(2-oxo-3-piperidin-1-ylsulfonylpyridin-1-yl)acetamide
• N-(3-chlorophenyl)-2-[2-oxo-3-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide
• F3406-8723
• N-(3-chlorophenyl)-2-(2-oxo-3-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide
• AKOS024485830
• 1251568-68-9

• Inchi： 1S/C18H20ClN3O4S/c19-14-6-4-7-15(12-14)20-17(23)13-21-9-5-8-16(18(21)24)27(25,26)22-10-2-1-3-11-22/h4-9,12H,1-3,10-11,13H2,(H,20,23)
• InChI Key： GYGRSBMYGRUVQN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)CN1C(=O)C(S(N2CCCCC2)(=O)=O)=CC=C1

Computed Properties

• Exact Mass: 409.0863050g/mol
• Monoisotopic Mass: 409.0863050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 95.2Ų

Additional information on N-(3-chlorophenyl)-2-[2-oxo-3-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide

N-(3-chlorophenyl)-2-[2-oxo-3-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide: A Comprehensive Overview

The compound N-(3-chlorophenyl)-2-[2-oxo-3-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide, identified by the CAS registry number 1251568-68-9, represents a significant advancement in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential applications in therapeutic interventions. In this article, we delve into the properties, synthesis, and biological activities of this compound, while incorporating insights from the latest research to provide a comprehensive understanding.

At its core, the molecular structure of N-(3-chlorophenyl)-2-[2-oxo-3-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide is characterized by a dihydropyridine ring system, which serves as a versatile scaffold for various pharmacological agents. The dihydropyridine moiety is further substituted with a sulfonyl group derived from piperidine and an acetamide group attached to a chlorophenyl ring. This combination of functional groups contributes to the compound's stability, bioavailability, and potential for interaction with biological targets.

Recent studies have highlighted the importance of dihydropyridine derivatives in the development of calcium channel blockers, which are widely used in the treatment of cardiovascular diseases. The presence of the sulfonyl group in N-(3-chlorophenyl)-2-[...]acetamide enhances its ability to modulate ion channels, making it a promising candidate for further exploration in this therapeutic area. Additionally, the chlorophenyl substituent introduces hydrophobicity and electronic effects that can influence the compound's binding affinity to specific receptors.

The synthesis of N-(3-chlorophenyl)-2-[...]acetamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the preparation of the dihydropyridine ring through cyclization reactions and subsequent functionalization with the sulfonyl and acetamide groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets stringent quality control standards for preclinical testing.

In terms of biological activity, preliminary assays have demonstrated that N-(3-chlorophenyl)-2-[...]acetamide exhibits potent inhibitory effects on certain enzymes and receptors associated with inflammatory and neurodegenerative diseases. For instance, studies conducted in vitro have shown that this compound can effectively suppress the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in central nervous system disorders.

The development of novel drugs often hinges on understanding the relationship between molecular structure and biological activity. In this context, computational modeling techniques such as molecular docking and pharmacokinetic simulations have been employed to predict the behavior of N-(3-chlorophenyl)-2-[...]acetamide within biological systems. These studies have provided valuable insights into its binding modes and metabolic stability, guiding further optimization efforts.

From an environmental perspective, researchers have also investigated the biodegradability and ecological impact of N-(3-chlorophenyl)-2-[...]acetamide. Results indicate that under controlled conditions, the compound undergoes gradual degradation via hydrolytic pathways without posing significant risks to aquatic ecosystems. This information is crucial for ensuring sustainable practices during large-scale production and disposal.

In conclusion, N-(3-chlorophenyl)-2-[...]acetamide, CAS No. 1251568-68-9 stands as a testament to advancements in chemical synthesis and drug discovery. Its unique structural features, coupled with promising biological activities, position it as a valuable asset in addressing unmet medical needs across various therapeutic areas. As research continues to unfold, this compound has the potential to pave new avenues for innovative treatments in modern medicine.